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Compound of Interest

Compound Name: Isobutylcyclopentane

Cat. No.: B1594832

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutylcyclopentane, with the chemical formula C9H18, is a cycloalkane that consists of a
cyclopentane ring substituted with an isobutyl group.[1][2] As a hon-polar organic compound, it
finds applications as a solvent and as an intermediate in the synthesis of more complex
molecules.[1][2] Understanding its physical properties is crucial for its application in organic
synthesis, materials science, and for ensuring safe handling and storage. This guide provides a
comprehensive overview of the key physical properties of isobutylcyclopentane, supported by
experimental methodologies and data visualizations.

Core Physical Properties

The physical characteristics of isobutylcyclopentane are summarized in the table below,
providing a clear reference for its fundamental properties.
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Property Value Units
Molecular Weight 126.24 g/mol

Boiling Point 147.97 - 150.2 °C

Melting Point -115.22 °C

Density 0.7769 - 0.8 g/cm3
Refractive Index 1.4273-1.434

Vapor Pressure 4.9-4.95 mmHg at 25°C
Flash Point 315 °C

Experimental Protocols

While specific experimental data for the determination of every physical property of
isobutylcyclopentane is not readily available in the public domain, the following are detailed,
standard methodologies that are broadly applicable to the characterization of liquid alkanes like
isobutylcyclopentane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound like isobutylcyclopentane, the boiling point is a key indicator
of its volatility and purity.

Methodology: Distillation

o Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-
bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a
receiving flask.

o Sample Preparation: A sample of isobutylcyclopentane is placed in the round-bottom flask
along with a few boiling chips to ensure smooth boiling.

¢ Heating: The heating mantle is turned on and the temperature is gradually increased.
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o Data Collection: The temperature is recorded when the liquid begins to boil and a steady
stream of distillate is collected in the receiving flask. This temperature is the boiling point of

the liquid at the recorded atmospheric pressure.

Apparatus Setup

Distillation Head with Thermometer } { Condenser } Receiving Flask
Round-bottom flask with Isobutylcyclopentane
Heating Mantle

Experimental Process

—D{ Observation of Boiling and Condensation }—b{ Collection of Distillate
Recording Boiling Point

Gradual Heating
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Fig 1. Experimental workflow for boiling point determination.

Determination of Density

Density is a fundamental physical property that relates the mass of a substance to the volume it

occupies.
Methodology: Pycnometry

e Pycnometer Preparation: A pycnometer (a flask with a specific, known volume) is cleaned,
dried, and weighed accurately.
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» Sample Filling: The pycnometer is filled with isobutylcyclopentane, ensuring no air bubbles
are trapped. The stopper is inserted, and any excess liquid is wiped off.

e Weighing: The filled pycnometer is weighed.

o Calculation: The mass of the isobutylcyclopentane is determined by subtracting the mass
of the empty pycnometer from the mass of the filled pycnometer. The density is then
calculated by dividing the mass of the sample by the known volume of the pycnometer.

Clean and Weigh Empty Pycnometer (m1)

:

Fill Pycnometer with Isobutylcyclopentane

'

Weigh Filled Pycnometer (m2)

'

Calculate Mass of Isobutylcyclopentane (m = m2 - m1) Record Volume of Pycnometer (V)

\ /

Calculate Density (p =m/ V)
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Fig 2. Logical steps for density determination using a pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and can be used for

identification and purity assessment.
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Methodology: Refractometry

e Instrument Calibration: An Abbe refractometer is calibrated using a standard liquid with a
known refractive index (e.g., distilled water).

o Sample Application: A few drops of isobutylcyclopentane are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the boundary line between the light and dark fields is
sharp and centered on the crosshairs.

» Reading: The refractive index value is read from the instrument's scale. The temperature
should also be recorded as the refractive index is temperature-dependent.

Signaling Pathways and Logical Relationships

As a simple hydrocarbon, isobutylcyclopentane is not involved in biological signaling
pathways. Its primary relevance in a biological or pharmaceutical context would be as a non-
polar solvent or as a building block in the synthesis of more complex, biologically active
molecules. The logical relationship of its physical properties is primarily with its molecular
structure.

Molecular Structure

Isobutylcyclopentane (CO9H18)
- Cyclopentane Ring
- Isobutyl Group
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Fig 3. Relationship between molecular structure and physical properties.

Conclusion

This technical guide has provided a detailed overview of the key physical properties of
isobutylcyclopentane, including its molecular weight, boiling and melting points, density, and
refractive index. Standard experimental methodologies for determining these properties have
been outlined to provide a practical framework for laboratory professionals. While
isobutylcyclopentane does not participate in biological signaling, its physical characteristics,
which are directly influenced by its molecular structure, are fundamental to its applications in
research and development. The data and protocols presented herein serve as a valuable
resource for scientists and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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